Cas no 67080-12-0 (Benzenamine, N-(1-phenylethylidene)-, (E)-)

• Product Name: Benzenamine, N-(1-phenylethylidene)-, (E)-
• CAS No: 67080-12-0
• MF: C₁₄H₁₃N
• MW: 195.259723424911
• CID: 395396
• PubChem ID: 555698
• Update Time: 2024-10-28

Benzenamine, N-(1-phenylethylidene)-, (E)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1-phenylethylidene)-, (E)-
• Benzenamine, N-(1-phenylethylidene)-, [N(E)]-
• Phenyl-(1-phenylethylidene)amine, >=98.0%
• N-phenyl-(1-phenylethylidene)-amine
• AS-62982
• N,1-diphenylethan-1-imine
• Aniline, N-(a-methylbenzylidene)-
• SCHEMBL1890792
• Benzenamine, N-(1-phenylethylidene)-
• n-phenyl-(1-phenylethylidene)amine
• EN300-9405013
• (E)-N,1-Diphenylethan-1-imine
• Acetophenon-phenylimin
• SCHEMBL8155649
• 1749-19-5
• N-(1-Phenylethylidene)aniline
• N,1-diphenylethanimine
• AKOS028111509
• SCHEMBL1890790
• Phenyl-(1-phenylethylidene)amine
• (E)-N-(1-Phenylethylidene)aniline
• alpha-methylbenzalaniline
• CBXWICRJSHEQJT-NTCAYCPXSA-N
• CBXWICRJSHEQJT-UHFFFAOYSA-N
• 39209-81-9
• AKOS004909877
• DTXSID90339371
• CS-0264713
• N-[(Z)-1-Phenylethylidene]benzenamine
• 67080-12-0
• J-011051
• N-[(E)-1-Phenylethylidene]aniline #

• Inchi： 1S/C14H13N/c1-12(13-8-4-2-5-9-13)15-14-10-6-3-7-11-14/h2-11H,1H3/b15-12+
• InChI Key： CBXWICRJSHEQJT-NTCAYCPXSA-N
• SMILES： N(/C1C=CC=CC=1)=C(/C)\C1C=CC=CC=1

Computed Properties

• Exact Mass: 195.10489
• Monoisotopic Mass: 195.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Melting Point: 41 °C
• Boiling Point: 175-177 °C(Press: 17 Torr)
• PSA: 12.36
• pka: 3.79±0.50(Predicted)